N-(5-bromo-2-nitro-phenyl)-pyrrolidine-2-carboxylic acid

• Molecular Formula: C11H11BrN2O4
• Molecular Weight: 315.12 g/mol
• IUPAC Name: 1-(5-bromo-2-nitrophenyl)pyrrolidine-2-carboxylic acid
• InChI: InChI=1S/C11H11BrN2O4/c12-7-3-4-8(14(17)18)10(6-7)13-5-1-2-9(13)11(15)16/h3-4,6,9H,1-2,5H2,(H,15,16)
• InChI Key: LMUCMGNPURRICW-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)C2=C(C=CC(=C2)Br)[N+](=O)[O-])C(=O)O

Description

N-(5-bromo-2-nitro-phenyl)-pyrrolidine-2-carboxylic acid is a useful research compound. Its molecular formula is C11H11BrN2O4 and its molecular weight is 315.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4-bromo-2-fluoro-1-nitro-benzene (9 g, 40 mmol), L-proline (4.6 g, 40 mmol), and potassium carbonate (7 g, 50 mmol) in ethanol (50 ml) and water (40 ml) was heated to reflux for 5 hours. After cooling to room temperature, the mixture was diluted with water and was adjusted to pH 6 with 1N aqueous HCl solution. The mixture was extracted with EtOAc (2×100 mL), the combined organic extracts were washed with water, then brine, dried (MgSO4) and evaporated to afford N-(5-bromo-2-nitro-phenyl)-pyrrolidine-2-carboxylic acid (6 g, 48%) which was used in the next step without further purification.